Cas no 303137-14-6 (1,4-Naphthalenedione,hydrate (1:1))

• Product Name: 1,4-Naphthalenedione,hydrate (1:1)
• CAS No: 303137-14-6
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 299430
• PubChem ID: 66779246
• Update Time: 2025-04-19

1,4-Naphthalenedione,hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,hydrate (1:1)
• 1 4-NAPHTHOQUINONE 97
• 1,4-naphthoquinone hydrate
• 303137-14-6
• SCHEMBL722080
• 1 4-NAPHTHOQUINONE 97
• naphthoquinone monohydrate

• Inchi： 1S/C10H6O2.H2O/c11-9-5-6-10(12)8-4-2-1-3-7(8)9;/h1-6H;1H2
• InChI Key： DGCRIHAGWAKTDG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=21)=O.O

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1A^2

Experimental Properties

• Melting Point: 119-122 °C(lit.)
• PSA: 43.37000
• LogP: 1.55750

1,4-Naphthalenedione,hydrate (1:1) Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 25-26-36/37/38-43-50
• Safety Instruction： S26; S36/37; S45; S61
• FLUKA BRAND F CODES：8
• RTECS：QL7175000
• Hazardous Material Identification：
• Risk Phrases：R25; R26; R36/37/38; R43; R50